Cas no 1178262-27-5 (5-(3-Fluoro-4-methoxyphenyl)thiazol-2-amine)

• Product Name: 5-(3-Fluoro-4-methoxyphenyl)thiazol-2-amine
• CAS No: 1178262-27-5
• MF: C₁₀H₉FN₂OS
• MW: 224.25
• CID: 5075696
• Update Time: 2026-03-01

5-(3-Fluoro-4-methoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluoro-4-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C10H9FN2OS/c1-14-8-3-2-6(4-7(8)11)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： ICXGCDFOFQNVGB-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(OC)C(F)=C2)=CN=C1N

Additional information on 5-(3-Fluoro-4-methoxyphenyl)thiazol-2-amine

Introduction to 5-(3-Fluoro-4-methoxyphenyl)thiazol-2-amine and Its Significance in Modern Medicinal Chemistry

5-(3-Fluoro-4-methoxyphenyl)thiazol-2-amine (CAS No. 1178262-27-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This heterocyclic amine, featuring a thiazole core fused with a fluoro-substituted methoxyphenyl group, represents a promising scaffold for the development of novel therapeutic agents. The presence of both fluorine and methoxy groups introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets, making it a valuable candidate for further investigation.

The compound's structure is characterized by a thiazole ring, which is a five-membered heterocycle containing sulfur and nitrogen atoms. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluoro substituent at the 3-position of the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the methoxy group at the 4-position further influences the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in cancer progression. Thiazole-based compounds have shown particular promise in this area, with several derivatives already entering clinical trials. The amine functional group at the 2-position of the thiazole ring provides a site for further chemical modification, allowing chemists to fine-tune the compound's pharmacological profile. This flexibility makes 5-(3-fluoro-4-methoxyphenyl)thiazol-2-amine a versatile scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a critical role in cell signaling pathways associated with cancer growth and survival. Kinase inhibitors have been highly successful in oncology, with drugs like imatinib and gefitinib becoming benchmarks in cancer treatment. The structural features of 5-(3-fluoro-4-methoxyphenyl)thiazol-2-amine suggest that it may interact with kinase active sites through hydrogen bonding and hydrophobic interactions, making it a promising candidate for developing kinase inhibitors.

Recent studies have also explored the antimicrobial properties of thiazole derivatives. The fluoro and methoxy groups in this compound may contribute to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. This has implications not only for treating bacterial infections but also for developing agents that could combat antibiotic-resistant strains. The growing threat of antibiotic resistance underscores the need for novel antimicrobial therapies, making compounds like 5-(3-fluoro-4-methoxyphenyl)thiazol-2-amine increasingly relevant.

The synthesis of 5-(3-fluoro-4-methoxyphenyl)thiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the thiazole ring, followed by functional group transformations to introduce the fluoro and methoxy substituents. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently, enabling researchers to explore their potential applications more rapidly.

In conclusion, 5-(3-fluoro-4-methoxyphenyl)thiazol-2-amine (CAS No. 1178262-27-5) is a structurally interesting compound with significant potential in medicinal chemistry. Its unique combination of electronic and steric features makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer and bacterial infections. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, 5-(3-fluoro-4-methoxyphenyl)thiazol-2-amine is poised to play an important role in future drug development efforts.